Cas no 1359390-77-4 (methyl 4-{[(4-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate)

• Product Name: methyl 4-{[(4-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate
• CAS No: 1359390-77-4
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 5399513
• Update Time: 2025-06-14

methyl 4-{[(4-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[2-[(4-methoxyphenyl)amino]-2-oxoethoxy]-2-quinolinecarboxylate
• methyl 4-{[(4-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate

• Inchi： 1S/C20H18N2O5/c1-25-14-9-7-13(8-10-14)21-19(23)12-27-18-11-17(20(24)26-2)22-16-6-4-3-5-15(16)18/h3-11H,12H2,1-2H3,(H,21,23)
• InChI Key： UIDQMGVPOOAYEV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(OCC(NC2=CC=C(OC)C=C2)=O)=CC=1C(OC)=O

Experimental Properties

• Density: 1.307±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.6±55.0 °C(Predicted)
• pka: 12.00±0.70(Predicted)

Additional information on methyl 4-{[(4-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate

Research Brief on Methyl 4-{[(4-Methoxyphenyl)Carbamoyl]Methoxy}Quinoline-2-Carboxylate (CAS: 1359390-77-4)

Methyl 4-{[(4-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate (CAS: 1359390-77-4) is a synthetic quinoline derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its biological activities, particularly in the context of enzyme inhibition and anticancer properties. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological profile, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of methyl 4-{[(4-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate to enhance its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation. The researchers employed molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and its target proteins, revealing a high affinity for the ATP-binding sites of certain oncogenic kinases.

In addition to its anticancer potential, methyl 4-{[(4-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate has also been explored for its anti-inflammatory properties. A preclinical study conducted in 2024 reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines by modulating the NF-κB signaling pathway. These findings suggest its potential utility in treating chronic inflammatory diseases, although further in vivo studies are required to validate these effects.

The pharmacokinetic profile of methyl 4-{[(4-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate has been a subject of investigation as well. A recent pharmacokinetic study highlighted its moderate plasma stability and oral bioavailability in rodent models. However, challenges such as rapid metabolism and limited tissue distribution were noted, prompting researchers to explore prodrug strategies and formulation optimizations to improve its therapeutic efficacy.

From a structural perspective, the compound's quinoline core and carbamoyl methoxy side chain are critical for its biological activity. Structure-activity relationship (SAR) studies have identified key modifications that enhance its potency while minimizing off-target effects. For instance, the introduction of electron-donating groups on the quinoline ring has been shown to improve its binding affinity, as evidenced by recent computational and experimental data.

Despite these promising findings, several challenges remain in the development of methyl 4-{[(4-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate as a therapeutic agent. Issues such as toxicity at higher doses and potential drug-drug interactions need to be addressed in future studies. Ongoing research is focused on optimizing its chemical structure and evaluating its safety profile in advanced preclinical models.

In conclusion, methyl 4-{[(4-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate represents a promising candidate for further development in oncology and inflammation-related disorders. Its unique mechanism of action and modifiable structure offer ample opportunities for therapeutic innovation. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.